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Compound Name: 2-Ethyl-1,1-dimethylcyclopentane

Cat. No.: B13952954 Get Quote

Initial investigations into the geochemical significance of 2-Ethyl-1,1-dimethylcyclopentane
reveal a notable scarcity of in-depth research and data. While the compound is cataloged in

chemical databases, its specific role and importance within geological and petroleum systems

are not well-documented in publicly available scientific literature. This report summarizes the

available information and highlights the current knowledge gaps.

Limited Available Data
2-Ethyl-1,1-dimethylcyclopentane is a saturated hydrocarbon with the chemical formula

C9H18.[1][2][3] Basic physicochemical properties, such as its molecular weight of 126.24 g/mol

, are well-established.[3] Spectral data, including mass spectrometry and infrared spectrometry,

are available through resources like the NIST Mass Spectrometry Data Center and

SpectraBase, which can aid in its identification in complex mixtures.[3]

Despite the existence of this fundamental data, a comprehensive body of research detailing its

geochemical significance is conspicuously absent. Searches for its application as a biomarker,

its formation pathways in sedimentary basins, and its distribution in crude oils and rock extracts

have not yielded substantial results. One older publication from the National Institute of

Standards and Technology (NIST) mentions the presence of dimethylcyclopentanes in

petroleum, but does not specifically focus on the 2-Ethyl-1,1-dimethyl isomer or provide

quantitative data regarding its abundance or geochemical interpretation.[4]
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Unsubstantiated Roles in Biological and
Pharmaceutical Contexts
The query for information regarding signaling pathways and drug development applications for

2-Ethyl-1,1-dimethylcyclopentane returned no relevant results. As a simple, non-

functionalized alkane, it is not expected to participate in biological signaling pathways, which

typically involve molecules with specific functional groups that can interact with biological

receptors. Consequently, its application in drug development is highly unlikely and no literature

was found to suggest otherwise.

Future Research Directions
The lack of information on the geochemical significance of 2-Ethyl-1,1-dimethylcyclopentane
presents an opportunity for future research. Potential areas of investigation could include:

Occurrence and Distribution: Systematic studies to quantify the presence of 2-Ethyl-1,1-
dimethylcyclopentane in a wide range of crude oils, source rocks, and sediments. This

could help to establish its typical abundance and any correlations with specific depositional

environments or thermal maturities.

Formation Pathways: Elucidation of the potential diagenetic and catagenetic pathways

leading to the formation of 2-Ethyl-1,1-dimethylcyclopentane from precursor organic

matter.

Biomarker Potential: Investigation into whether 2-Ethyl-1,1-dimethylcyclopentane or its

isomers could serve as novel biomarkers, potentially indicating specific biological inputs or

diagenetic processes.

Due to the limited information available, it is not possible to provide a detailed technical guide

with quantitative data tables, experimental protocols, or diagrams of signaling pathways as

originally requested. The scientific community has yet to extensively explore the geochemical

role of this particular compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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